Cas no 106736-05-4 (4-bromo-N-(2-methylphenyl)benzamide)

4-bromo-N-(2-methylphenyl)benzamide structure
106736-05-4 structure
Product Name:4-bromo-N-(2-methylphenyl)benzamide
CAS No:106736-05-4
MF:C14H12BrNO
MW:290.15
MDL:MFCD00783630
CID:1178415
PubChem ID:668759
Update Time:2024-11-03

4-bromo-N-(2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • AC1LCOK5
    • CTK2B8484
    • ARONIS016770
    • STK019159
    • Benzamide, 4-bromo-N-(4-nitrophenyl)-
    • ST054910
    • 4-Brom-benzoesaeure-o-toluidid
    • 4-bromo-benzoic acid-(4-nitro-anilide)
    • 4-Brom-benzoesaeure-(4-nitro-anilid)
    • (p-Brombenzoyl)-p-nitranilid
    • 4-bromo-benzoic acid o-toluidide
    • BENZAMIDE,4-BROMO-N-(2-METHYLPHENYL)-
    • 4-bromo-N-(2-methylphenyl)benzamide
    • BENZAMIDE, 4-BROMO-N-(2-METHYLPHENYL)-
    • 106736-05-4
    • STK037190
    • EN300-84632
    • AB00082217-01
    • CS-0262993
    • 4-Bromo-N-(2-methylphenyl)benzamide, AldrichCPR
    • SR-01000206358-1
    • Cambridge id 5350861
    • MFCD00783630
    • NS-04834
    • G19324
    • DB-167543
    • SCHEMBL11440529
    • SR-01000206358
    • AKOS000189088
    • MDL: MFCD00783630
    • Inchi: 1S/C14H12BrNO/c1-10-4-2-3-5-13(10)16-14(17)11-6-8-12(15)9-7-11/h2-9H,1H3,(H,16,17)
    • InChI Key: PIZDKOVRDPXLQV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C)(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 289.01023g/mol
  • Monoisotopic Mass: 289.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

4-bromo-N-(2-methylphenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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